An In-Depth Technical Guide to the Structure Elucidation of the UR-144 N-(4-hydroxypentyl) Metabolite
An In-Depth Technical Guide to the Structure Elucidation of the UR-144 N-(4-hydroxypentyl) Metabolite
Introduction: The Evolving Landscape of Synthetic Cannabinoids and the Imperative of Metabolite Identification
The proliferation of synthetic cannabinoids (SCs) represents a significant challenge in clinical toxicology and forensic science. UR-144, or (1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone, is a potent synthetic cannabinoid that selectively agonizes the peripheral CB2 receptor, though it also interacts with the psychoactive CB1 receptor at higher concentrations.[1] Like many SCs, UR-144 is rapidly and extensively metabolized in the body, meaning the parent compound is often undetectable in biological samples like urine.[2][3] This metabolic characteristic underscores the critical importance of identifying its metabolites to confirm exposure and understand its full toxicological profile.
This guide provides a comprehensive, technically-focused walkthrough of the structure elucidation of a key Phase I metabolite of UR-144: the N-(4-hydroxypentyl) metabolite. We will delve into the scientific rationale behind the analytical strategies employed, from initial metabolic production to definitive structural confirmation. This document is intended for researchers, analytical chemists, and drug development professionals who require a deep understanding of the methodologies used to identify and characterize novel psychoactive substance metabolites.
Part 1: Understanding the Metabolic Fate of UR-144
The metabolic journey of UR-144 is complex, involving a variety of biotransformations. The primary routes of Phase I metabolism include hydroxylation, carboxylation, and ketone formation, often occurring on the N-pentyl chain, the indole ring, or the tetramethylcyclopropyl moiety.[4][5] The N-(4-hydroxypentyl) metabolite is an anticipated and frequently detected product of this metabolic cascade.[6][7] The formation of this hydroxylated metabolite is a crucial step, as it can potentially exhibit significant pharmacological activity, sometimes even greater than the parent compound.[7][8]
Caption: Metabolic pathway of UR-144 to its N-(4-hydroxypentyl) metabolite.
Part 2: A Validated Workflow for Structure Elucidation
The definitive identification of a metabolite's structure is a multi-step process that requires a combination of sophisticated analytical techniques. The workflow presented below is a self-validating system, where each stage provides data that corroborates the findings of the previous one, culminating in an unambiguous structural assignment.
Caption: Experimental workflow for the structure elucidation of the UR-144 N-(4-hydroxypentyl) metabolite.
Part 3: In-Depth Methodologies
Metabolite Generation: In Vitro Models
To obtain sufficient quantities of the metabolite for structural analysis, in vitro incubation models are indispensable. Human Liver Microsomes (HLM) are the gold standard as they contain the primary enzymes responsible for drug metabolism.[9][10] An alternative and highly effective model is the fungus Cunninghamella elegans, which has been shown to produce human-relevant metabolites of synthetic cannabinoids in large amounts, making it ideal for generating material for NMR analysis.[9][10]
Experimental Protocol: Incubation with Human Liver Microsomes (HLM)
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Preparation: In a microcentrifuge tube, combine 855 µL of 0.1M phosphate buffer (pH 7.4), 25 µL of UR-144 solution (1 mg/mL in acetonitrile:water), 50 µL of NADPH-A solution, and 20 µL of NADPH-B solution.
-
Initiation: Add 50 µL of HLM to the mixture.
-
Incubation: Incubate the reaction mixture at 37°C in a shaking water bath for 3 hours.[11]
-
Quenching: Terminate the reaction by adding 1 mL of ice-cold acetonitrile.
-
Purification: Centrifuge the mixture at 16,060 x g for 10 minutes to precipitate proteins. Filter the supernatant through a 0.22 µm filter before analysis.[11]
Detection and Tentative Identification: LC-HRMS/MS
Liquid chromatography coupled with high-resolution tandem mass spectrometry (LC-HRMS/MS) is the cornerstone for detecting and proposing the structures of metabolites.[12][13] The high mass accuracy of instruments like a Quadrupole Time-of-Flight (QTOF) mass spectrometer allows for the determination of the elemental composition of the metabolite and its fragments.
Chromatographic Separation: A reversed-phase C18 or phenyl-hexyl column is typically used for separation.[14] The choice of column chemistry is critical, as it can resolve isobaric metabolites that may have formed.[14]
Mass Spectrometric Analysis: The analysis is performed in positive electrospray ionization (ESI) mode. The mass spectrum of the N-(4-hydroxypentyl) metabolite will show a protonated molecule [M+H]⁺ at an m/z corresponding to the addition of an oxygen atom to the parent UR-144 molecule. Tandem mass spectrometry (MS/MS) is then used to fragment the metabolite ion, providing structural information.
Data Presentation: Key Mass Spectral Data
| Compound | Parent Ion [M+H]⁺ (m/z) | Key Fragment Ions (m/z) | Interpretation of Fragments |
| UR-144 | 312.23 | 214.12, 144.08, 125.10 | N-pentylindole acylium, Indole acylium, Tetramethylcyclopropyl moiety[15][16] |
| N-(4-hydroxypentyl) Metabolite | 328.23 | 214.12, 144.08, 125.10 | The presence of key fragments from the parent drug indicates that the core structure is intact and modification has occurred on the N-pentyl chain. |
The fragmentation pattern provides strong evidence for the location of the hydroxylation. The retention of the m/z 214 fragment, representing the N-pentylindole acylium moiety, suggests the hydroxylation has occurred on the pentyl chain.
Definitive Structure Confirmation: NMR Spectroscopy
While MS data can strongly suggest a structure, it cannot definitively determine the exact position of the hydroxyl group on the pentyl chain (e.g., 2-hydroxy, 3-hydroxy, 4-hydroxy, or 5-hydroxy). Nuclear Magnetic Resonance (NMR) spectroscopy is the only technique that can provide this unambiguous structural information.[9][10]
Experimental Protocol: NMR Analysis
-
Sample Preparation: The metabolite is isolated and purified from the large-scale C. elegans incubation using preparative HPLC. The purified fraction is then dissolved in a deuterated solvent (e.g., CDCl₃).
-
Data Acquisition: A suite of NMR experiments is performed:
-
¹H NMR: Provides information on the number and chemical environment of protons.
-
¹³C NMR: Shows the number and chemical environment of carbon atoms.
-
2D NMR (COSY, HSQC, HMBC): These experiments reveal the connectivity between protons and carbons, allowing for the complete assembly of the molecular structure.[11]
-
-
Structure Elucidation: The chemical shifts and coupling constants of the protons on the N-pentyl chain are carefully analyzed. The downfield shift of the proton at the C4 position and the splitting pattern of adjacent protons will confirm the location of the hydroxyl group at the 4-position.
Part 4: Significance and Broader Implications
The successful elucidation of the UR-144 N-(4-hydroxypentyl) metabolite structure has several important implications:
-
Forensic and Clinical Screening: This metabolite serves as a reliable biomarker for UR-144 consumption, enabling its detection in urine long after the parent compound has been cleared.[17]
-
Pharmacological Activity: As demonstrated in bioassays, the N-(4-hydroxypentyl) metabolite is more potent at the CB2 receptor than UR-144 itself.[7][8] This highlights that metabolites can significantly contribute to the overall pharmacological and toxicological effects of the parent drug.
-
Regulatory Scheduling: Understanding the full metabolic profile and the activity of metabolites is crucial for informing regulatory agencies and supporting the scheduling of dangerous substances.
Conclusion
The structure elucidation of the UR-144 N-(4-hydroxypentyl) metabolite is a prime example of the integrated analytical approach required in modern drug metabolism studies. By combining robust in vitro metabolite production with the high sensitivity of LC-HRMS/MS for detection and the unparalleled structural resolving power of NMR, we can confidently identify and characterize the biotransformation products of novel psychoactive substances. This rigorous scientific process is essential for staying ahead in the ever-evolving landscape of designer drugs and for protecting public health.
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